N-(5-methoxybenzo[d]thiazol-2-yl)-N-(3-morpholinopropyl)-3-nitrobenzamide hydrochloride

• IUPAC Name: N-(5-methoxy-1,3-benzothiazol-2-yl)-N-(3-morpholin-4-ylpropyl)-3-nitrobenzamide;hydrochloride
• InChI: InChI=1S/C22H24N4O5S.ClH/c1-30-18-6-7-20-19(15-18)23-22(32-20)25(9-3-8-24-10-12-31-13-11-24)21(27)16-4-2-5-17(14-16)26(28)29;/h2,4-7,14-15H,3,8-13H2,1H3;1H
• InChI Key: JRZXGBTWJPFQSW-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)SC(=N2)N(CCCN3CCOCC3)C(=O)C4=CC(=CC=C4)[N+](=O)[O-].Cl
• Molecular Formula: C22H25ClN4O5S
• Molecular Weight: 493.0 g/mol

Description

N-(5-methoxybenzo[d]thiazol-2-yl)-N-(3-morpholinopropyl)-3-nitrobenzamide hydrochloride is a useful research compound. Its molecular formula is C22H25ClN4O5S and its molecular weight is 492.98. The purity is usually 95%.
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Scientific Research Applications

Molecular Structure and Intermolecular Interactions

Research on compounds with structural similarities often involves detailed analysis of their molecular structure and the effects of intermolecular interactions on their geometric and electronic properties. For example, studies on N-substituted benzamides and thiazole derivatives have provided insights into how crystal packing and dimerization influence molecular conformation and stability, which is crucial for understanding their reactivity and potential biological applications (Karabulut et al., 2014).

Synthesis and Pharmacological Activities

The synthesis of novel compounds, including pyrazole derivatives and thiazolides, has been extensively explored for their potential pharmacological activities. These studies involve the design and synthesis of novel derivatives with potential anti-inflammatory, antimicrobial, and antiviral activities. For instance, thiazolides, such as nitazoxanide, have shown broad-spectrum activity against a variety of pathogens and have been studied for their inhibition of hepatitis B virus replication (Stachulski et al., 2011).

Antimicrobial and Antitumor Activities

Research on related compounds has also focused on their antimicrobial and antitumor activities. The synthesis of novel benzothiazole derivatives and their evaluation against microbial strains, such as Pseudomonas aeruginosa, highlight the potential of these compounds for therapeutic applications. Similarly, studies on quinazoline derivatives have evaluated their cytotoxic effects on cancer cell lines, indicating the potential for anticancer drug development (Gupta, 2018).